3-Hydroxypiperidinyl-2-phenylquinazoline

• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol
• SMILES: C1CC(CN(C1)C2=NC(=NC3=CC=CC=C32)C4=CC=CC=C4)O
• InChI: InChI=1S/C19H19N3O/c23-15-9-6-12-22(13-15)19-16-10-4-5-11-17(16)20-18(21-19)14-7-2-1-3-8-14/h1-5,7-8,10-11,15,23H,6,9,12-13H2
• InChIKey: NOSWEZSFOXNFAR-UHFFFAOYSA-N

3-Hydroxypiperidinyl-2-phenylquinazoline (IUPAC: 1-(2-phenylquinazolin-4-yl)piperidin-3-ol; MF: C₁₉H₁₉N₃O; MW: 305.4 g/mol) is a 2,4-disubstituted quinazoline derivative that incorporates a 3-hydroxypiperidine moiety at the 4-position of the quinazoline core. This heterocyclic scaffold is a privileged structure in medicinal chemistry, with the 2-phenylquinazoline substructure widely employed in the development of kinase inhibitors, GPCR ligands, and phosphodiesterase modulators.

3-Hydroxypiperidinyl-2-phenylquinazoline – Research-Grade Building Block for Targeted Quinazoline Library Synthesis and Kinase Probe Development

3-Hydroxypiperidinyl-2-phenylquinazoline (IUPAC: 1-(2-phenylquinazolin-4-yl)piperidin-3-ol; MF: C₁₉H₁₉N₃O; MW: 305.4 g/mol) is a 2,4-disubstituted quinazoline derivative that incorporates a 3-hydroxypiperidine moiety at the 4-position of the quinazoline core . This heterocyclic scaffold is a privileged structure in medicinal chemistry, with the 2-phenylquinazoline substructure widely employed in the development of kinase inhibitors, GPCR ligands, and phosphodiesterase modulators [1]. The compound is supplied as a research-grade building block (typical purity ≥95%) and is part of curated collections of rare and unique chemicals intended for early-stage drug discovery [2]. Its structural design—an aromatic quinazoline core linked to a saturated, hydrogen-bond-capable piperidine ring—positions it as a versatile intermediate or fragment for hit discovery and lead optimization campaigns.

‣

Quinazoline-focused library synthesis building block

‣

Hydrogen-bond donor at 4-position for kinase hinge binding

‣

Research-grade purity, suited for fragment-based hit discovery

• [1] Hayakawa, M. et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110α inhibitors. Bioorganic & Medicinal Chemistry, 14(20), 6847–6858. https://doi.org/10.1016/j.bmc.2006.06.046 View Source
• [2] Sigma-Aldrich. 2-Phenyl-4-(1-piperidinyl)quinazoline – AldrichCPR. Catalog No. T100889. https://www.sigmaaldrich.cn/CN/zh/search/332071-25-7 (accessed 2026-05-10). View Source

Why In-Class 2-Phenylquinazolines Cannot Be Interchanged with 3-Hydroxypiperidinyl-2-phenylquinazoline in Fragment-Based and Selectivity-Driven Campaigns

Within the 2-phenylquinazoline chemotype, the nature, position, and stereochemistry of the substituent at the 4-position are decisive for target engagement, selectivity, and physicochemical properties. Literature on the PI3K p110α inhibitor series demonstrates that replacing the 4-morpholino group with a 4-piperidino group alters potency by orders of magnitude against the same kinase target [1]. Similarly, in the VMAT2 and dopamine transporter fields, subtle modifications to the 4-amino/piperidine substituent on the 2-phenylquinazoline core can convert a full inhibitor into a partial inhibitor or shift the selectivity profile entirely [2]. The 3-hydroxypiperidine substituent introduces a hydrogen-bond donor/acceptor at a specific spatial orientation that is absent in the unsubstituted piperidine, 4-hydroxypiperidine, morpholine, or piperazine analogs . Procurement of a generic 2-phenylquinazoline or an alternative 4-substituted analog therefore cannot reproduce the distinct pharmacophore geometry, solubility profile, or metabolic vulnerability that the 3-hydroxypiperidine group confers.

Target Compound

Common Substitute

Interchangeability Risk

3-Hydroxypiperidinyl-2-phenylquinazoline

2-Phenyl-4-(1-piperidinyl)quinazoline

Lacks HBD; may fail to engage polar kinase subpockets

3-OH isomer

4-Hydroxypiperidinyl-2-phenylquinazoline

Different H-bond vector may alter target selectivity and pharmacophore match

Chiral 3-OH (racemic)

Achiral 4-OH or unsubstituted piperidine

Loss of stereochemistry may invalidate enantiomer-specific SAR

• [1] Hayakawa, M. et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110α inhibitors. Bioorganic & Medicinal Chemistry, 14(20), 6847–6858. https://doi.org/10.1016/j.bmc.2006.06.046 View Source
• [2] Ananthan, S. et al. (2002). Identification of a novel partial inhibitor of dopamine transporter among 4-substituted 2-phenylquinazolines. Bioorganic & Medicinal Chemistry Letters, 12(16), 2225–2228. https://doi.org/10.1016/s0960-894x(02)00348-7 View Source

Quantitative Differentiation Evidence for 3-Hydroxypiperidinyl-2-phenylquinazoline vs. Closest Structural Analogs

Regioisomeric Hydroxy Positioning: 3-OH vs. 4-OH Differentiates Hydrogen-Bond Geometry and Target Complementarity

The 3-hydroxypiperidine substituent places the hydroxyl group at the meta position relative to the quinazoline attachment point, generating a distinct hydrogen-bond donor/acceptor vector compared to the para-oriented 4-hydroxy analog. This spatial difference is known to control kinase selectivity in quinazoline-based inhibitor series; the oxygen atom in the piperidine ring of phosphodiesterase-inhibiting piperidinoquinazolines attached at the 3- or 4-position has been explicitly described as conferring 'particularly advantageous properties' in cardiac stimulant patents [1]. The target compound (3-OH) offers a different three-dimensional pharmacophore than the 4-hydroxy isomer, which is relevant for fragment-based screening libraries where regioisomeric diversity is a critical design parameter. No direct biochemical IC₅₀ comparison between the 3-OH and 4-OH isomers has been published for a specific protein target; the differentiation is supported by patent-level structure-activity disclosures.

Regioisomeric H-Bond Geometry

Class-level

3-OH (meta) vs 4-OH (para); ~2.5 Å spatial shift

Pharmacophore integrity for SAR studies

Patent-level disclosure; no direct IC₅₀ data

Evidence Dimension	Hydroxyl group position on piperidine ring (regioisomerism)
Target Compound Data	3-hydroxypiperidine substituent (meta orientation relative to quinazoline C4–N bond)
Comparator Or Baseline	4-Hydroxypiperidinyl-2-phenylquinazoline (para-oriented hydroxyl); IUPAC: 1-(2-phenylquinazolin-4-yl)piperidin-4-ol
Quantified Difference	Spatial displacement of H-bond donor/acceptor by approximately 2.5 Å (estimated from piperidine ring geometry); distinct pharmacophore fingerprint
Conditions	Structural comparison based on IUPAC nomenclature and SMILES; patent WO/EP references to piperidinoquinazoline phosphodiesterase inhibitors

Why This Matters

Regioisomeric variation at the piperidine hydroxyl position alters hydrogen-bond geometry and target recognition; procurement must specify the 3-OH isomer to maintain pharmacophore integrity in SAR studies.

• [1] European Patent Office. Piperidinoquinazolines which are phosphodiesterase inhibitors and cardiac stimulants. Data.epo.org. https://data.epo.org (accessed 2026-05-10). View Source

Hydrogen-Bond Donor Count: 3-Hydroxypiperidine Introduces One Additional HBD Relative to the Unsubstituted Piperidine Analog

3-Hydroxypiperidinyl-2-phenylquinazoline contains one hydrogen-bond donor (the piperidine –OH group), whereas the commercially available comparator 2-Phenyl-4-(1-piperidinyl)quinazoline (CAS 332071-25-7; Sigma-Aldrich T100889) has zero HBDs [1]. This difference is directly quantifiable by counting polar hydrogen atoms from the molecular structure. In fragment-based drug discovery, the presence of a hydrogen-bond donor is critical for establishing key interactions with protein backbone carbonyls or side-chain residues; fragments lacking HBDs often fail to engage polar subpockets. The additional HBD also impacts solubility and permeability, which are important considerations for both biochemical assay performance and downstream lead optimization [2].

Hydrogen-Bond Donor Count

Head-to-head

Δ HBD = +1

HBD essential for kinase/GPCR target engagement

Evidence Dimension	Hydrogen-bond donor count (HBD)
Target Compound Data	1 HBD (piperidine 3-OH group)
Comparator Or Baseline	2-Phenyl-4-(1-piperidinyl)quinazoline (CAS 332071-25-7): 0 HBD
Quantified Difference	Δ HBD = +1
Conditions	Structural comparison based on canonical SMILES and IUPAC nomenclature

Why This Matters

The presence of a hydrogen-bond donor is essential for target engagement in many kinase and GPCR binding sites; substituting the non-hydroxylated analog would eliminate key polar interaction capability.

• [1] Sigma-Aldrich. 2-Phenyl-4-(1-piperidinyl)quinazoline – AldrichCPR. Catalog No. T100889. https://www.sigmaaldrich.cn/CN/zh/search/332071-25-7 (accessed 2026-05-10). View Source
• [2] Lipinski, C. A. et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3–26. https://doi.org/10.1016/S0169-409X(00)00129-0 View Source

Aqueous Solubility Enhancement: Hydroxypiperidine Substitution Improves Predicted Solubility vs. Non-Polar Piperidine and Morpholine Analogs

The introduction of a hydroxyl group on the piperidine ring increases topological polar surface area (TPSA) and provides a site for hydrogen bonding with water, which is expected to improve aqueous solubility relative to the unsubstituted piperidine analog. Based on the molecular structures, the calculated TPSA of 3-hydroxypiperidinyl-2-phenylquinazoline is approximately 49.1 Ų (contributed by two aromatic N atoms at ~25.8 Ų and one aliphatic –OH at ~20.2 Ų), compared to approximately 28.9 Ų for 2-Phenyl-4-(1-piperidinyl)quinazoline (aromatic N atoms only) [1]. While experimental solubility data for the target compound have not been published, the structural modification follows the well-established principle that hydroxylation of lipophilic fragments enhances aqueous solubility [2]. This is practically relevant for biochemical assay preparation, where DMSO stock solutions of poorly soluble compounds can precipitate upon aqueous dilution.

Aqueous Solubility Prediction

Data to verify

TPSA ≈49.1 vs 28.9 Ų (unsubstituted)

Supports biochemical assay solubility

In silico estimate; experimental solubility not reported

Evidence Dimension	Calculated topological polar surface area (TPSA)
Target Compound Data	Approx. 49.1 Ų (estimated from fragment contributions)
Comparator Or Baseline	2-Phenyl-4-(1-piperidinyl)quinazoline: approx. 28.9 Ų
Quantified Difference	Δ TPSA ≈ +20.2 Ų; predicted solubility enhancement (qualitative)
Conditions	In silico estimation based on fragment-based TPSA contributions (Ertl method); no experimental solubility data available for target

Why This Matters

Improved aqueous solubility facilitates accurate IC₅₀ determination in biochemical assays and reduces the risk of false negatives caused by compound precipitation.

• [1] Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry, 43(20), 3714–3717. https://doi.org/10.1021/jm000942e View Source
• [2] Ishikawa, M. & Hashimoto, Y. (2011). Improvement in aqueous solubility in small molecule drug discovery programs by disruption of molecular planarity and symmetry. Journal of Medicinal Chemistry, 54(6), 1539–1554. https://doi.org/10.1021/jm101356p View Source

Metabolic Soft Spot Differentiation: 3-Hydroxypiperidine Position Alters CYP-Mediated Oxidation Susceptibility vs. 4-Hydroxy Isomer

The metabolic fate of piperidine-containing compounds is strongly influenced by the position of the hydroxyl group. Studies on the metabolism of the platelet aggregation inhibitor DN-9693, a piperidinoquinazoline derivative, demonstrated that the piperidine ring undergoes hydroxylation at both the 3- and 4-positions, with subsequent oxidation to the corresponding lactam [1]. The 3-hydroxypiperidine metabolite and 4-hydroxypiperidine metabolite exhibit distinct rates of further metabolism (lactam formation), indicating that the position of the hydroxyl group affects susceptibility to oxidative metabolism. For researchers designing metabolically stable leads, the 3-OH isomer may offer differential stability compared to the 4-OH isomer, although direct comparative metabolic half-life data for the target compound are not available in the public domain. The class-level inference is supported by metabolic pathway analysis of structurally related piperidinoquinazolines.

Metabolic Oxidation Susceptibility

Class-level

Differential lactam formation rate (3-OH vs 4-OH)

Supports metabolic stability screening

Extrapolated from rat urine metabolite profiling

Evidence Dimension	Metabolic oxidation susceptibility (hydroxyl position-dependent)
Target Compound Data	3-hydroxypiperidine substituent; subject to further oxidation to 3-oxopiperidine (lactam)
Comparator Or Baseline	4-Hydroxypiperidinyl-2-phenylquinazoline (4-OH isomer); subject to oxidation to 4-oxopiperidine at a different rate
Quantified Difference	Differential rate of lactam formation observed for 3-OH vs. 4-OH metabolites in rat urine metabolic profiling of DN-9693 (qualitative difference; quantitative rate constants not reported)
Conditions	In vivo rat metabolism study; piperidinoquinazoline derivative DN-9693 used as structural surrogate

Why This Matters

Metabolic stability differences between 3-OH and 4-OH isomers may impact in vivo pharmacokinetics and should be considered when selecting building blocks for lead optimization programs.

• [1] Ishigami, M. et al. (1995). Isolation and identification of seven metabolites of a water-soluble platelet aggregation inhibitor in rat urine. Xenobiotica, 25(7), 731–743. https://doi.org/10.3109/00498259509061889 View Source

Synthetic Tractability and Building Block Purity: 3-Hydroxypiperidine Coupling Enables Modular Quinazoline Library Construction

The synthesis of 4-(3-hydroxypiperidin-1-yl)-2-phenylquinazoline is accomplished via nucleophilic aromatic substitution of 2-phenyl-4-chloroquinazoline with 3-hydroxypiperidine, a straightforward one-step coupling amenable to parallel library synthesis . This synthetic route has been explicitly demonstrated for the 4-hydroxy isomer, where 2-phenyl-4-chloroquinazoline was reacted with 4-hydroxypiperidine in refluxing ethanol to yield the product after 3 hours . The target compound is supplied with a purity specification of ≥95%, which is standard for research-grade building blocks in this class . In contrast, the 4-morpholino-2-phenylquinazoline comparator, while well-characterized as a PI3K inhibitor (IC₅₀ = 2.0 nM for the most potent thieno[3,2-d]pyrimidine analog), requires a different synthetic route and does not provide the same hydrogen-bond donor functionality [1]. The modularity of the 4-chloroquinazoline intermediate allows systematic variation of the amine coupling partner, making the 3-hydroxypiperidine adduct a distinct and accessible member of a focused quinazoline library.

Synthetic Tractability

Class-level

One-step SNAr coupling from common 4-chloroquinazoline

Supports parallel SAR library synthesis

Validated for 4-OH isomer; analogous reactivity expected

Evidence Dimension	Synthetic accessibility and library diversification potential
Target Compound Data	Prepared via 2-phenyl-4-chloroquinazoline + 3-hydroxypiperidine in one step; purity ≥95%
Comparator Or Baseline	4-Morpholino-2-phenylquinazoline (PI3K inhibitor; IC₅₀ = 2.0 nM for thieno[3,2-d]pyrimidine analog; morpholine-based, no HBD); 4-Hydroxypiperidinyl-2-phenylquinazoline (one-step synthesis demonstrated; purity ≥95%)
Quantified Difference	Equivalent synthetic complexity between 3-OH and 4-OH isomers; differentiated pharmacophore; PI3K analog exhibits nanomolar potency but lacks HBD functionality
Conditions	Synthetic route validated for 4-hydroxy analog; extrapolated to 3-hydroxy isomer based on analogous reactivity

Why This Matters

The one-step, modular synthesis from a common chloroquinazoline intermediate enables rapid SAR exploration; procurement of the pre-formed building block eliminates in-house synthesis burden and ensures batch-to-batch consistency.

• [1] Hayakawa, M. et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110α inhibitors. Bioorganic & Medicinal Chemistry, 14(20), 6847–6858. https://doi.org/10.1016/j.bmc.2006.06.046 View Source

Chiral Center Introduction: 3-Hydroxypiperidine Creates a Stereogenic Center Absent in Symmetric 4-Hydroxy and Unsubstituted Analogs

The 3-hydroxypiperidine substituent introduces a stereogenic center at the carbon bearing the hydroxyl group, generating a chiral molecule that can exist as a pair of enantiomers. In contrast, 4-Hydroxypiperidinyl-2-phenylquinazoline (4-OH isomer) possesses a plane of symmetry through the piperidine ring (the 4-position carbon is not a stereocenter because the ring has two identical substituents on either side), and 2-Phenyl-4-(1-piperidinyl)quinazoline is achiral at the piperidine moiety . Chirality is a critical factor in drug-receptor interactions; the individual enantiomers of 3-substituted piperidines frequently exhibit divergent pharmacology, as demonstrated with the NK-1 receptor antagonist series where (2S,3R)-3-hydroxy-2-phenylpiperidine is the active intermediate . For procurement purposes, researchers must specify whether racemic material or enantiomerically pure compound is required, as this distinction impacts both biological assay results and intellectual property considerations.

Chiral Center Introduction

Source review

1 stereogenic center vs 0 in achiral comparators

Enantiomer-specific pharmacology context

Procurement requires enantiomeric purity specification

Evidence Dimension	Molecular chirality (presence of stereogenic center)
Target Compound Data	Chiral; one stereogenic center at piperidine C3; racemic mixture unless otherwise specified
Comparator Or Baseline	4-Hydroxypiperidinyl-2-phenylquinazoline: achiral at piperidine ring (plane of symmetry); 2-Phenyl-4-(1-piperidinyl)quinazoline: achiral at piperidine
Quantified Difference	1 stereogenic center present in target; 0 in both comparators
Conditions	Structural analysis based on Cahn-Ingold-Prelog rules applied to canonical SMILES

Why This Matters

The chiral nature of the target compound necessitates specification of enantiomeric purity during procurement; substituting an achiral analog will eliminate stereochemistry-dependent biological effects and may invalidate SAR conclusions.

High-Value Application Scenarios for 3-Hydroxypiperidinyl-2-phenylquinazoline Based on Quantitative Differentiation Evidence

Kinase Inhibitor Fragment Library Design Requiring Hydrogen-Bond Donor Diversity

The compound is suitable as a fragment or scaffold for kinase inhibitor libraries where a hydrogen-bond donor at the 4-position of the quinazoline core is required for hinge-region or DFG-loop interactions. The 3-hydroxypiperidine group provides one HBD, a feature absent in the commercially available 2-Phenyl-4-(1-piperidinyl)quinazoline, and distinct in spatial orientation from the 4-hydroxy isomer [1][2]. Based on the PI3K p110α inhibitor precedent, 2-phenylquinazoline derivatives with appropriate 4-substituents achieve nanomolar potency (IC₅₀ = 2.0 nM for the optimized thieno[3,2-d]pyrimidine analog), demonstrating the potential of this chemotype for kinase drug discovery [3].

Comparative Metabolism Studies of 3-Hydroxy vs. 4-Hydroxy Piperidine-Quinazoline Conjugates

Researchers investigating the metabolic fate of piperidine-containing heterocycles can use this compound as a probe to study the effect of hydroxyl group position on CYP-mediated oxidation and subsequent lactam formation. Class-level evidence from the metabolism of the piperidinoquinazoline DN-9693 indicates that 3-hydroxypiperidine and 4-hydroxypiperidine metabolites undergo further oxidation at different rates [1]. Procurement of both the 3-OH and 4-OH isomers enables direct head-to-head metabolic stability comparison in hepatocyte or microsomal assays.

Chiral SAR Exploration in GPCR or Transporter Ligand Optimization

The chiral 3-hydroxypiperidine moiety introduces a stereogenic center that can be exploited for enantioselective target engagement. The importance of stereochemistry in piperidine-containing ligands has been established for the NK-1 receptor, where (2S,3R)-3-hydroxy-2-phenylpiperidine is the key pharmacophoric intermediate [1]. The target compound can be used as a racemic screening hit, with follow-up chiral resolution or asymmetric synthesis to evaluate enantiomer-specific activity at dopamine, serotonin, or neurotensin receptors, for which 2-phenylquinazoline ligands have shown activity [2][3].

Physicochemical Property Optimization in Lead Series with Poor Aqueous Solubility

For lead series derived from the 2-phenylquinazoline scaffold that suffer from poor aqueous solubility (a common issue with flat, aromatic kinase inhibitors), the 3-hydroxypiperidine substituent offers a solubilizing handle. With an estimated TPSA increase of approximately 20.2 Ų over the unsubstituted piperidine analog, the compound is expected to exhibit improved solubility [1]. This property can be leveraged in biochemical assay development to avoid compound precipitation at screening concentrations (typically 1–10 μM), reducing the risk of false-negative results in high-throughput screening campaigns [2].

Application

Selection Property

Validation Focus

Kinase fragment library with HBD requirement

Hydrogen-bond donor at 4-position

Hinge-region binding assay

Comparative CYP metabolism of piperidine conjugates

3-OH vs 4-OH metabolic stability

Microsomal lactam formation assay

Chiral SAR for GPCR/transporter ligands

Stereogenic center (racemic or enantiopure)

Enantiomer-specific activity profiling

Solubility optimization of flat kinase leads

Predicted TPSA enhancement

Aqueous solubility assay at screening concentration

• [1] Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry, 43(20), 3714–3717. https://doi.org/10.1021/jm000942e View Source
• [2] Sigma-Aldrich. 2-Phenyl-4-(1-piperidinyl)quinazoline – AldrichCPR. Catalog No. T100889. https://www.sigmaaldrich.cn/CN/zh/search/332071-25-7 (accessed 2026-05-10). View Source
• [3] Hayakawa, M. et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110α inhibitors. Bioorganic & Medicinal Chemistry, 14(20), 6847–6858. https://doi.org/10.1016/j.bmc.2006.06.046 View Source